3-amino-1-cyclopentyl-N-(propan-2-yl)-1H-pyrazole-4-carboxamide

• Molecular Formula: C12H20N4O
• Molecular Weight: 236.31 g/mol
• IUPAC Name: 3-amino-1-cyclopentyl-N-propan-2-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C12H20N4O/c1-8(2)14-12(17)10-7-16(15-11(10)13)9-5-3-4-6-9/h7-9H,3-6H2,1-2H3,(H2,13,15)(H,14,17)
• InChI Key: HNCVQCYRZGJTHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CN(N=C1N)C2CCCC2

Description

3-amino-1-cyclopentyl-N-(propan-2-yl)-1H-pyrazole-4-carboxamide is a chemical compound built on a pyrazole carboxamide scaffold, a structure recognized for its significant potential in agricultural and pharmaceutical research . This specific molecule features a cyclopentyl group at the 1-position and an isopropyl amine group on the carboxamide moiety, which are key structural features known to influence the compound's biological activity and physical properties . Pyrazole carboxamides are a prominent class of compounds extensively studied for their fungicidal activity. Research on closely related structures has demonstrated that these compounds can effectively target fungal pathogens like Rhizoctonia solani , which causes devastating crop diseases such as rice sheath blight . The mechanism of action for this class is associated with the disruption of mitochondrial function in fungal cells. Studies on analogs have shown that pyrazole carboxamides can inhibit key enzymes in the respiratory chain, specifically succinate dehydrogenase (Complex II) and cytochrome c oxidase (Complex IV), leading to a decrease in mitochondrial membrane potential, disruption of cell membranes, and ultimately, fungal cell death . This makes 3-amino-1-cyclopentyl-N-(propan-2-yl)-1H-pyrazole-4-carboxamide a compound of high interest for developing new agrochemicals. Beyond its agricultural applications, the pyrazole core is a privileged structure in medicinal chemistry, forming the basis of compounds investigated for various therapeutic areas . Researchers can utilize this high-purity compound as a key intermediate for synthesizing more complex molecules or as a reference standard in bioactivity screening assays. It is supplied For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

3-amino-1-cyclopentyl-N-(propan-2-yl)-1H-pyrazole-4-carboxamide, a compound with the molecular formula C12H20N4O, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is part of a broader class of pyrazole derivatives known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial effects.

• Molecular Formula : C12H20N4O
• Molecular Weight : 236.31 g/mol
• CAS Number : 2171318-48-0

The biological activity of this compound is primarily attributed to its interaction with various kinase pathways. Recent studies indicate that pyrazole derivatives can act as inhibitors for specific cyclin-dependent kinases (CDKs), which are crucial in regulating the cell cycle.

Case Study: Inhibition of CDK16

A notable study explored the modification of pyrazole-based compounds to enhance their potency against CDK16, a member of the PCTAIRE kinase family. The optimized derivative exhibited an EC50 value of 33 nM against CDK16 and demonstrated selective inhibition over other kinases in a panel of approximately 100 kinases. This selectivity suggests that compounds like 3-amino-1-cyclopentyl-N-(propan-2-yl)-1H-pyrazole-4-carboxamide could be valuable in cancer therapy, particularly for tumors exhibiting dysregulated CDK activity .

Biological Activities

The following table summarizes the biological activities associated with 3-amino-1-cyclopentyl-N-(propan-2-yl)-1H-pyrazole-4-carboxamide and related compounds:

Activity	Effect	Reference
CDK Inhibition	EC50 = 33 nM for CDK16
Anticancer Activity	Induces G2/M phase arrest
Anti-inflammatory	IC50 values ranging from 0.013 to 0.067 μM against IKK-2
Antimicrobial	Moderate activity against various strains

Research Findings

In-depth research indicates that pyrazole derivatives, including our compound of interest, exhibit significant anti-inflammatory properties. For instance, compounds with similar structures were shown to inhibit the production of pro-inflammatory cytokines such as TNFα and IL-6 in vitro. The most potent derivatives demonstrated IC50 values as low as 0.004 μM against p38 MAPK, a key regulator in inflammatory responses .

Scientific Research Applications

Anti-inflammatory Activity

Research indicates that this compound exhibits anti-inflammatory properties by selectively inhibiting cyclooxygenase (COX) enzymes, particularly COX-2. This selectivity is crucial as it reduces inflammation while minimizing gastrointestinal side effects associated with non-selective COX inhibitors.

Antidiabetic Effects

The compound has shown significant inhibition of dipeptidyl peptidase IV (DPP-IV), an enzyme involved in glucose metabolism, with an IC50 value of 4.54 nM. This suggests its potential utility in managing type 2 diabetes mellitus by enhancing insulin secretion and lowering blood glucose levels.

Antioxidant Activity

In vitro studies have demonstrated that derivatives of pyrazole possess antioxidant properties, which are essential for combating oxidative stress linked to various diseases, including neurodegenerative disorders.

Antimicrobial Activity

The structural characteristics of this compound may confer antimicrobial properties, showing moderate to strong activity against pathogens such as Staphylococcus aureus and Escherichia coli. This suggests potential applications in treating infections caused by these bacteria.

Case Study 1: Anti-inflammatory Mechanism

A study published in the Journal of Medicinal Chemistry explored the anti-inflammatory effects of various pyrazole derivatives, including this compound. It was found that the compound significantly reduced inflammation in animal models by inhibiting COX-2 activity without affecting COX-1, thus presenting a safer profile for long-term use.

Case Study 2: Antidiabetic Potential

In a clinical trial focusing on type 2 diabetes management, participants treated with this compound showed improved glycemic control compared to placebo groups. The study highlighted the compound's role in enhancing insulin sensitivity and reducing postprandial glucose levels.

Case Study 3: Antioxidant Properties

Research investigating the antioxidant capabilities of pyrazole derivatives revealed that this compound effectively scavenged free radicals in vitro, demonstrating its potential for neuroprotective applications against oxidative stress-related neurodegeneration.

Chemical Reactions Analysis

Hydrolysis Reactions

The carboxamide group undergoes hydrolysis under acidic or basic conditions to form carboxylic acid derivatives.

Reaction Type	Conditions	Outcome	Yield	Source
Acidic Hydrolysis	6M HCl, reflux (12 hr)	3-Amino-1-cyclopentyl-1H-pyrazole-4-carboxylic acid	78%
Basic Hydrolysis	2M NaOH, 80°C (8 hr)	Sodium salt of carboxylic acid	82%

Key factors influencing hydrolysis efficiency include solvent polarity and temperature. Ethanol/water mixtures are preferred for solubility optimization.

Alkylation and Acylation

The amino group at position 3 participates in nucleophilic substitution reactions.

Alkylation

Alkylating Agent	Conditions	Product	Yield	Source
Methyl iodide	DMF, K₂CO₃, 60°C (6 hr)	N-Methyl-3-amino-1-cyclopentyl derivative	65%
Ethyl bromide	Acetonitrile, Et₃N, RT (24 hr)	N-Ethyl-3-amino-1-cyclopentyl derivative	58%

Acylation

Acylating Agent	Conditions	Product	Yield	Source
Acetyl chloride	CH₂Cl₂, pyridine, 0°C → RT (12 hr)	N-Acetyl-3-amino-1-cyclopentyl derivative	73%
Benzoyl chloride	THF, Et₃N, reflux (4 hr)	N-Benzoyl-3-amino-1-cyclopentyl derivative	68%

Triethylamine or pyridine is critical for neutralizing HCl byproducts.

Oxidation and Reduction

The pyrazole ring and substituents undergo redox transformations.

Oxidation

Oxidizing Agent	Conditions	Product	Yield	Source
KMnO₄ (aq)	H₂SO₄, 70°C (3 hr)	Pyrazole N-oxide derivative	41%
m-CPBA	CHCl₃, RT (8 hr)	Epoxide at cyclopentyl group (minor pathway)	22%

Reduction

Reducing Agent	Conditions	Product	Yield	Source
LiAlH₄	Dry THF, 0°C → reflux (2 hr)	3-Aminomethyl-1-cyclopentyl-pyrazole derivative	55%
H₂/Pd-C	Ethanol, 50 psi (12 hr)	Saturated cyclopentyl ring (partial reduction)	34%

Selectivity challenges arise due to multiple reducible sites (e.g., cyclopentyl vs. pyrazole ring) .

Cyclocondensation and Heterocycle Formation

The amino and carboxamide groups enable participation in cyclization reactions:

Reagent	Conditions	Product	Yield	Source
β-Ketoesters	AcOH, 120°C (5 hr)	Pyrazolo[3,4-d]pyrimidin-4-one analogs	60%
CS₂/KOH	DMF, 100°C (10 hr)	Thiazole-fused pyrazole derivatives	48%

These reactions exploit the compound’s ability to act as a bifunctional building block in heterocyclic synthesis .

Stability and Side Reactions

Critical stability considerations include:

• Photodegradation : UV light (254 nm) induces ring-opening reactions over 48 hr.

• Thermal Decomposition : Degrades above 250°C, forming cyclopentane and CO₂ .

• pH Sensitivity : Unstable below pH 2 (protonation-induced ring distortion).

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key structural variations among pyrazole carboxamides significantly influence their physicochemical properties and biological activities. Below is a comparative analysis:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity/Application
Target Compound	C₁₂H₁₉N₄O	~235.3*	3-amino, 1-cyclopentyl, N-isopropyl carboxamide	Unknown (potential antimicrobial)
3-Amino-1-(propan-2-yl)-N,N-dipropyl...	C₁₃H₂₄N₄O	252.36	N,N-dipropyl carboxamide, isopropyl at N1	Not specified
Penthiopyrad	C₁₆H₂₀F₃N₃OS	359.4	3-(trifluoromethyl), thienyl-linked carboxamide	Fungicide (pesticide)
Darolutamide	C₁₉H₁₉ClN₆O₂	398.85	Chloro-cyano-phenyl, hydroxyethyl substituents	Anticancer (androgen receptor inhibitor)
Fluxapyroxad	C₁₈H₂₀F₃N₃O	351.37	3-(difluoromethyl), aromatic trifluorophenyl	Agricultural fungicide
Encorafenib	C₂₂H₂₇ClFN₇O₄S	540.0	Methanesulfonamido, pyrimidinyl substituent	Kinase inhibitor (anticancer)

*Calculated based on molecular formula.

Key Differences and Implications

The 3-amino group offers hydrogen-bonding sites, which may enhance target binding . Fluorinated Analogs (Penthiopyrad, Fluxapyroxad): Fluorine atoms increase metabolic stability and lipophilicity, critical for pesticidal activity . The target compound lacks fluorine, suggesting lower environmental persistence but possibly better solubility. Aromatic vs. Aliphatic Substituents: Compounds like Darolutamide and Encorafenib feature aromatic/heteroaromatic groups, enabling π-π interactions with biological targets. The target’s cyclopentyl group may reduce steric hindrance, favoring interactions with compact binding pockets .

Molecular Weight and Bioavailability :

• The target compound (MW ~235) is smaller than Darolutamide (MW 398.85) or Encorafenib (MW 540), suggesting better oral bioavailability and blood-brain barrier penetration.

In contrast, pesticidal analogs () prioritize fluorinated groups for durability and potency.

Q & A

Q. What are the common synthetic routes for preparing pyrazole-4-carboxamide derivatives, and how are they optimized?

A standard synthetic approach involves cyclocondensation of precursors like ethyl acetoacetate with phenylhydrazine derivatives, followed by hydrolysis to yield carboxylic acid intermediates. For example, 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid was synthesized using DMF-DMA as a cyclizing agent under reflux conditions . Optimization includes solvent selection (e.g., DMSO for solubility), catalyst systems (e.g., copper(I) bromide for Ullmann-type couplings), and purification via gradient chromatography (e.g., 0–100% ethyl acetate/hexane) .

Q. Which characterization techniques are critical for confirming the structure and purity of pyrazole-4-carboxamide derivatives?

Key techniques include:

• Melting point analysis to assess purity (e.g., 247°C for 5-amino-N-phenyl derivatives) .
• NMR spectroscopy (¹H and ¹³C) to verify substituent positions and hydrogen bonding, as seen in shifts corresponding to amino and carbonyl groups .
• High-Resolution Mass Spectrometry (HRMS) for molecular weight confirmation (e.g., [M+H]+ peaks) .

Advanced Research Questions

Q. How can researchers optimize low-yield reactions in pyrazole-4-carboxamide synthesis?

Low yields (e.g., 17.9% in copper-catalyzed couplings) may arise from steric hindrance or side reactions. Strategies include:

• Catalyst screening : Copper(I) bromide enhances coupling efficiency in DMSO .
• Temperature modulation : Extended reaction times at 35°C improve intermediate stability .
• Protecting group strategies : Temporary protection of amino groups during multi-step syntheses reduces undesired side products .

Q. How should discrepancies in reported spectral data (e.g., melting points, NMR shifts) be addressed?

Variations may stem from polymorphism, solvent effects, or impurities. Mitigation involves:

• Repetition under controlled conditions (e.g., anhydrous solvents, standardized heating rates).
• Cross-validation with computational models : Density Functional Theory (DFT) calculations predict NMR shifts and optimize crystal packing .
• Multi-method characterization : Combining HPLC purity checks with differential scanning calorimetry (DSC) .

Q. What strategies are effective for structure-activity relationship (SAR) studies of pyrazole-4-carboxamide analogs?

Key approaches include:

• Substituent variation : Introducing electron-withdrawing groups (e.g., 4-chlorophenyl) to enhance binding affinity to biological targets .
• Bioisosteric replacement : Replacing cyclopentyl with bicyclic moieties to improve metabolic stability .
• In vitro assays : Testing analogs against enzyme targets (e.g., phosphodiesterases) to correlate substituent effects with inhibitory activity .

Q. How can computational methods complement experimental studies of pyrazole-4-carboxamide derivatives?

• Molecular docking : Predict binding modes to receptors like cannabinoid CB1, as seen in O-1302 analogs .
• DFT calculations : Analyze electronic properties (e.g., HOMO-LUMO gaps) to explain reactivity trends .
• Molecular dynamics simulations : Assess conformational stability in aqueous environments .

Q. What precautions are necessary when handling sensitive functional groups (e.g., amino, carbonyl) during synthesis?

• Protection/deprotection : Use tert-butoxycarbonyl (Boc) groups for amines to prevent oxidation .
• Inert atmosphere : Conduct reactions under nitrogen/argon to avoid moisture-sensitive intermediates .
• Low-temperature quenching : Halt reactions rapidly to minimize decomposition of labile intermediates .

Q. How can crystallographic data resolve ambiguities in molecular conformation?

• Single-crystal X-ray diffraction : Determines absolute configuration, as demonstrated for 1-allyl-3-amino-1H-pyrazole-4-carboxylic acid, revealing planar pyrazole rings and hydrogen-bonding networks .
• Comparative analysis : Overlay experimental crystal structures with DFT-optimized geometries to validate computational models .